Cas no 1260811-82-2 (4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid)

4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid is a biphenyl derivative featuring a cyano group at the 4'-position and a fluorine substituent at the 3'-position, along with a carboxylic acid functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of liquid crystals, pharmaceuticals, and advanced materials. The presence of both electron-withdrawing (cyano and fluorine) and electron-donating (carboxylic acid) groups enhances its utility in cross-coupling reactions and as a building block for functionalized aromatic systems. Its rigid biphenyl core and polar substituents contribute to its stability and reactivity, making it valuable for research and industrial applications.

4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid structure

1260811-82-2 structure

Product Name:4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid

CAS No:1260811-82-2

MF:C₁₄H₈FNO₂

MW:241.217226982117

MDL:MFCD13193390

CID:838799

PubChem ID:56763829

Update Time:2025-05-26

4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid
- 4-(4-cyano-3-fluorophenyl)benzoic acid
- 4'-Cyano-3'-fluorobiphenyl-4-carboxylicacid
- DS-0741
- DB-316475
- SCHEMBL26773595
- 4`-Cyano-3`-fluorobiphenyl-4-carboxylic acid
- [1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-3'-fluoro-
- 4'-Cyano-3'-fluoro[1,1'-biphenyl]-4-carboxylic acid
- MFCD13193390
- 4/'-Cyano-3/'-fluorobiphenyl-4-carboxylic acid
- C14H8FNO2
- 4'-Cyano-3'-fluoro-[1,1'-biphenyl]-4-carboxylic acid
- AKOS015836117
- 1260811-82-2
- DTXSID80718272
- MDL： MFCD13193390
- Inchi： 1S/C14H8FNO2/c15-13-7-11(5-6-12(13)8-16)9-1-3-10(4-2-9)14(17)18/h1-7H,(H,17,18)
- InChI Key： SVQNQAOEJZCAKW-UHFFFAOYSA-N
- SMILES： FC1=C(C#N)C=CC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 241.05400
Monoisotopic Mass: 241.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 61.1Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 439.5±40.0 °C at 760 mmHg
Flash Point: 219.6±27.3 °C
PSA: 61.09000
LogP: 3.06258
Vapor Pressure: 0.0±1.1 mmHg at 25°C

4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid Pricemore >>

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abcr	AB438287-250 mg	4'-Cyano-3'-fluorobiphenyl-4-carboxylic acid; .	1260811-82-2		250mg	€219.00	2023-04-23
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